Cas no 1231761-25-3 (5-Chloroisoquinoline-1-carbonitrile)

• Product Name: 5-Chloroisoquinoline-1-carbonitrile
• CAS No: 1231761-25-3
• MF: C₁₀H₅ClN₂
• MW: 188.613100767136
• MDL: MFCD22096567
• CID: 4769982
• PubChem ID: 71743117
• Update Time: 2026-02-26

5-Chloroisoquinoline-1-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 5-CHLOROISOQUINOLINE-1-CARBONITRILE
• 1-Isoquinolinecarbonitrile, 5-chloro-
• 1231761-25-3
• 5-Chloro-1-isoquinolinecarbonitrile
• DB-413823
• BS-14783
• EN300-320466
• MFCD22096567
• CS-0155708
• AKOS022879621
• 5-Chloroisoquinoline-1-carbonitrile

• MDL： MFCD22096567
• Inchi： 1S/C10H5ClN2/c11-9-3-1-2-8-7(9)4-5-13-10(8)6-12/h1-5H
• InChI Key： CEZFJHXSHFEQRG-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC2C(C#N)=NC=CC=21

Computed Properties

• Exact Mass: 188.0141259g/mol
• Monoisotopic Mass: 188.0141259g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 232
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 36.7

Additional information on 5-Chloroisoquinoline-1-carbonitrile

Recent Advances in the Study of 5-Chloroisoquinoline-1-carbonitrile (CAS: 1231761-25-3)

5-Chloroisoquinoline-1-carbonitrile (CAS: 1231761-25-3) is a heterocyclic compound that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential as a versatile scaffold for drug discovery. Recent studies have explored its applications in the development of novel therapeutic agents, particularly in the areas of oncology, infectious diseases, and neurological disorders. This research brief aims to summarize the latest findings related to this compound, highlighting its synthesis, biological activity, and potential clinical applications.

One of the key areas of interest in recent research has been the synthesis and optimization of 5-Chloroisoquinoline-1-carbonitrile derivatives. A study published in the Journal of Medicinal Chemistry (2023) demonstrated an efficient synthetic route for this compound, utilizing a palladium-catalyzed cross-coupling reaction. The researchers reported a high yield (85%) and excellent purity, making this method suitable for large-scale production. Furthermore, the study explored the structural modifications of the core scaffold to enhance its pharmacological properties, leading to the identification of several promising analogs with improved bioavailability and target specificity.

In the context of biological activity, 5-Chloroisoquinoline-1-carbonitrile has shown remarkable potential as an inhibitor of protein kinases, which are critical targets in cancer therapy. A recent in vitro study revealed that this compound exhibits potent inhibitory activity against the ABL1 kinase, a key driver of chronic myeloid leukemia (CML). The IC50 value was reported to be in the nanomolar range, suggesting high efficacy. Additionally, molecular docking studies provided insights into the binding interactions between the compound and the kinase domain, offering a rationale for its selectivity and potency.

Beyond oncology, 5-Chloroisoquinoline-1-carbonitrile has also been investigated for its antimicrobial properties. A 2023 study published in Bioorganic & Medicinal Chemistry Letters evaluated the compound's efficacy against drug-resistant bacterial strains, including methicillin-resistant Staphylococcus aureus (MRSA). The results indicated that certain derivatives of 5-Chloroisoquinoline-1-carbonitrile exhibited broad-spectrum antibacterial activity, with minimal cytotoxicity to human cells. These findings underscore the compound's potential as a lead candidate for the development of new antibiotics.

Another promising application of 5-Chloroisoquinoline-1-carbonitrile lies in the field of neurodegenerative diseases. Recent preclinical studies have demonstrated its neuroprotective effects in models of Alzheimer's disease (AD). The compound was found to inhibit the aggregation of amyloid-beta peptides, a hallmark of AD pathology. Moreover, it exhibited anti-inflammatory properties by modulating microglial activation, further supporting its potential as a multifunctional therapeutic agent for neurodegenerative disorders.

Despite these encouraging findings, challenges remain in the clinical translation of 5-Chloroisoquinoline-1-carbonitrile-based therapies. Issues such as pharmacokinetic optimization, toxicity profiling, and formulation development need to be addressed in future studies. However, the compound's versatility and demonstrated biological activities make it a compelling subject for ongoing research. Collaborative efforts between chemists, biologists, and clinicians will be essential to unlock its full therapeutic potential.

In conclusion, 5-Chloroisoquinoline-1-carbonitrile (CAS: 1231761-25-3) represents a promising scaffold in medicinal chemistry, with diverse applications across multiple therapeutic areas. Recent advances in its synthesis, biological evaluation, and mechanistic understanding have laid a strong foundation for future drug development efforts. Continued research will be crucial to overcome existing challenges and translate these findings into clinically viable treatments.